5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95%

• IUPAC Name: 5-(3-aminophenyl)-6-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H10N2O3/c13-9-3-1-2-7(4-9)10-5-8(12(16)17)6-14-11(10)15/h1-6H,13H2,(H,14,15)(H,16,17)
• InChI Key: IZOAZEFKVSWAGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC(=CNC2=O)C(=O)O
• Molecular Formula: C12H10N2O3
• DSSTOX Substance ID: DTXSID80686942
• Molecular Weight: 230.22 g/mol
• CAS RN: 1261929-19-4

Description

5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% (5-AP6HNA) is a derivative of nicotinic acid, a naturally occurring molecule found in the human body. It is a white or off-white powder, slightly soluble in water, and is used in a variety of scientific research applications. 5-AP6HNA is an important molecule for its role in the synthesis of other compounds and its biochemical and physiological effects.

Scientific Research Applications

5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% is used in a variety of scientific research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the investigation of drug-receptor interactions. 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% has been used as a starting material for the synthesis of other 5-hydroxynicotinic acid derivatives, such as 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95%-2-methyl-4-phenylpyridine and 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95%-3-methyl-4-phenylpyridine. It has also been used in studies of the biochemical and physiological effects of nicotinic acid on the human body, as well as in the study of drug-receptor interactions.

Mechanism of Action

The mechanism of action of 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% is not yet fully understood. However, it is believed to act as an agonist of the nicotinic acid receptor, which is involved in the regulation of various metabolic pathways in the human body. It is also thought to act as an inhibitor of the enzyme diacylglycerol acyltransferase, which is involved in the synthesis of triglycerides.
Biochemical and Physiological Effects
5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% has been found to have a variety of biochemical and physiological effects on the human body. It has been shown to reduce cholesterol levels and triglyceride levels, as well as to increase the production of high-density lipoproteins (HDL). It has also been found to have anti-inflammatory effects, and to be an effective antioxidant. Finally, it has been found to have an effect on glucose metabolism and to increase insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% in laboratory experiments are its availability, stability, and relatively low cost. Additionally, it is relatively easy to synthesize and can be used in a variety of applications. The main limitation of using 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for the use of 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% in scientific research. These include further studies into its mechanism of action and its biochemical and physiological effects, as well as its potential applications in the treatment of metabolic and cardiovascular diseases. Additionally, further research into the synthesis of other 5-hydroxynicotinic acid derivatives could lead to the development of novel compounds with therapeutic potential. Finally, 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% could be used in the study of drug-receptor interactions and the development of new drugs.

Synthesis Methods

The synthesis of 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% is achieved through a two-step process. First, 3-aminophenol is reacted with hydrazine hydrate in aqueous solution in the presence of a base catalyst, such as sodium hydroxide. This reaction results in the formation of 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95%. The second step involves the reaction of 5-(3-Aminophenyl)-6-hydroxynicotinic acid, 95% with hydrochloric acid to produce the desired product.